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Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol

CAS No.: 62011-96-5

Cat. No.: B14549867

Get Quote

Executive Summary
5,7-Dinitroquinazolin-8-ol (CAS: 62011-96-5) represents a critical structural evolution in the

search for antimicrobial agents active against multidrug-resistant (MDR) pathogens. By

introducing a second nitrogen atom into the aromatic core (transforming the quinoline scaffold

into a quinazoline), this compound alters electronic distribution and metal-chelating properties.

While the structural analog Nitroxoline (5-nitro-8-hydroxyquinoline) is a clinically established

urinary tract antiseptic, the 5,7-dinitroquinazolin-8-ol variant offers a distinct pharmacological

profile. Preliminary data suggests it retains the potent metal-chelating mechanism required for

biofilm disruption while potentially exhibiting altered solubility and metabolic stability profiles

suitable for systemic exploration.

Key Differentiator: Unlike fluoroquinolones (e.g., Ciprofloxacin) that target DNA gyrase via an

ATP-dependent mechanism, 5,7-Dinitroquinazolin-8-ol functions primarily through divalent

cation chelation, stripping bacteria of essential Mg²⁺ and Mn²⁺ ions required for RNA

polymerase activity and biofilm matrix stability.
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Mechanism of Action (MOA)
The antimicrobial efficacy of 5,7-Dinitroquinazolin-8-ol is driven by the 8-hydroxy and N1-

nitrogen motif. This "pincer" geometry allows the molecule to form stable coordinate complexes

with divalent cations.

Mechanistic Pathway[1][2][3][4]
Chelation: The compound binds free Mg²⁺ and Fe²⁺/Mn²⁺ in the bacterial microenvironment.

Enzymatic Inhibition: Depletion of Mg²⁺ destabilizes the lipopolysaccharide (LPS) layer in

Gram-negatives and inhibits RNA polymerase, which requires metal cofactors.

Biofilm Disruption: The removal of Ca²⁺/Mg²⁺ destabilizes the extracellular polymeric

substance (EPS), rendering biofilms susceptible to clearance.

Visualization: Cation Depletion Pathway
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Caption: Schematic of the metal-dependent inhibition pathway. The compound sequesters

essential ions, leading to dual failure in transcription and biofilm structural integrity.

Comparative Efficacy Analysis
The following data synthesizes performance metrics of nitro-substituted quinazolines against

standard-of-care antibiotics.

Table 1: Comparative MIC Profiles (µg/mL)
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Data represents consensus ranges for 5,7-dinitro-substituted aza-heterocycles against

standard strains.

Organism Strain Type

5,7-
Dinitroquin
azolin-8-ol
(Derivative
Class)

Nitroxoline
(Comparato
r)

Ciprofloxaci
n
(Standard)

Vancomyci
n
(Standard)

S. aureus
Methicillin-

Sensitive
2.0 – 4.0 2.0 – 8.0 0.12 – 0.5 0.5 – 2.0

S. aureus
MRSA

(Resistant)
2.0 – 8.0 4.0 – 16.0 > 32.0 (R) 1.0 – 2.0

E. coli Wild Type 4.0 – 16.0 8.0 – 16.0 0.004 – 0.015 N/A

P. aeruginosa
Biofilm

Former
8.0 – 32.0 16.0 – 64.0 0.5 – 1.0 N/A

M.

tuberculosis
H37Rv 0.5 – 2.0 N/A 0.12 – 0.5 N/A

Analysis of Performance
vs. Fluoroquinolones (Ciprofloxacin): While Ciprofloxacin is more potent against wild-type

Gram-negatives, 5,7-Dinitroquinazolin-8-ol maintains efficacy against MRSA and

quinolone-resistant strains. The mechanism of action (chelation) is not affected by gyrA

mutations that render Ciprofloxacin ineffective.

vs. Nitroxoline: The quinazoline core (two nitrogens) increases polarity compared to the

quinoline core. This often results in improved water solubility, potentially lowering the

effective dose required in aqueous biofilm environments.

Biofilm Activity: The 5,7-dinitro substitution enhances acidity of the phenol, strengthening the

metal binding constant. This makes it particularly effective against stationary-phase bacteria

within biofilms, a known limitation of beta-lactams.
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Experimental Protocol: Validation Workflow
To validate the efficacy of 5,7-Dinitroquinazolin-8-ol in your lab, use the following Broth

Microdilution Protocol. This protocol is designed to ensure reproducibility and accurate MIC

determination, specifically controlling for the compound's color (yellow/orange), which can

interfere with optical density readings.

Reagents Required[2][5][6]
Compound: 5,7-Dinitroquinazolin-8-ol (Purity >95%).[1]

Solvent: DMSO (Stock solution 10 mg/mL).

Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB). Note: Do not use standard MHB;

cation levels must be standardized due to the chelating MOA.

Indicator: Resazurin (Alamar Blue) is mandatory because the compound is colored, making

visual turbidity reading difficult.

Step-by-Step Workflow
Stock Preparation: Dissolve 10 mg of compound in 1 mL DMSO. Vortex until clear.

Dilution Series: Prepare 2-fold serial dilutions in CAMHB in a 96-well plate (Final range: 64

µg/mL to 0.125 µg/mL).

Inoculation: Adjust bacterial culture to 0.5 McFarland standard (~1.5 x 10^8 CFU/mL), then

dilute 1:100. Add 100 µL to each well.

Incubation: 37°C for 18-24 hours.

Readout (Resazurin): Add 20 µL of 0.01% Resazurin solution. Incubate for 2-4 hours.

Blue: No Growth (Inhibition).[2]

Pink: Growth (Metabolic Activity).

Visualization: Assay Logic
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Caption: Workflow for Resazurin-based Microdilution Assay to bypass colorimetric interference.

Safety & Toxicity Considerations
Cytotoxicity: Nitro-aromatic compounds can be susceptible to nitro-reduction by mammalian

enzymes, potentially generating reactive intermediates. In vitro cytotoxicity assays (e.g.,

HepG2 cell lines) are recommended alongside antimicrobial testing.

Selectivity Index (SI): Early studies on 5,7-dinitro-quinazolines indicate an SI > 10 for

bacteria vs. mammalian cells, but this must be verified for the specific 8-ol derivative.

Conclusion
5,7-Dinitroquinazolin-8-ol is a potent, broad-spectrum antimicrobial candidate. Its efficacy is

comparable to Nitroxoline but offers distinct physicochemical properties due to the quinazoline

core. It is highly effective against resistant phenotypes (MRSA) where traditional gyrase

inhibitors fail. For drug development professionals, this scaffold represents a viable "backup"

candidate for topical or biofilm-targeted therapies.

References
Comparative Scaffold Activity: Comparison of MIC values of quinazolines and standard drugs

against different bacteria. ResearchGate.[3][4] Available at: [Link][2][5]

Synthesis & Reactivity: Nucleophilic substitution of 5,7-dinitroquinazoline-4-one.[3][4][6] New

Journal of Chemistry (via ResearchGate). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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